Cas no 1643848-13-8 (4-(2-Benzoxazolyl)-N-phenylbenzenamine)

• Product Name: 4-(2-Benzoxazolyl)-N-phenylbenzenamine
• CAS No: 1643848-13-8
• MF: C₁₉H₁₄N₂O
• MW: 286.327264308929
• CID: 4671223
• PubChem ID: 137422340
• Update Time: 2025-11-06

4-(2-Benzoxazolyl)-N-phenylbenzenamine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL20656686
• 4-(Benzo[d]oxazol-2-yl)-N-phenylaniline
• 4-(2-Benzoxazolyl)-N-phenylbenzenamine
• 4-(1,3-benzoxazol-2-yl)-N-phenylaniline
• 1643848-13-8
• G63831

• Inchi： 1S/C19H14N2O/c1-2-6-15(7-3-1)20-16-12-10-14(11-13-16)19-21-17-8-4-5-9-18(17)22-19/h1-13,20H
• InChI Key： PNYBXIYYTZLEDJ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1C1C=CC(=CC=1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 286.110613074g/mol
• Monoisotopic Mass: 286.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 38.1Ų

Additional information on 4-(2-Benzoxazolyl)-N-phenylbenzenamine

4-(2-Benzoxazolyl)-N-phenylbenzenamine (CAS No. 1643848-13-8): Properties, Applications, and Market Insights

The chemical compound 4-(2-Benzoxazolyl)-N-phenylbenzenamine (CAS No. 1643848-13-8) is a specialized organic molecule that has garnered significant attention in both academic research and industrial applications. This compound, often referred to by its systematic name, belongs to the class of benzoxazole derivatives, which are known for their unique electronic and photophysical properties. Its molecular structure combines a benzoxazole moiety with a diphenylamine group, making it a versatile intermediate in the synthesis of advanced materials.

One of the most intriguing aspects of 4-(2-Benzoxazolyl)-N-phenylbenzenamine is its potential use in organic electronics. With the growing demand for flexible and lightweight electronic devices, researchers are actively exploring this compound for applications in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The compound's ability to facilitate electron transport and its tunable luminescence properties make it a promising candidate for next-generation display technologies.

In addition to its electronic applications, 4-(2-Benzoxazolyl)-N-phenylbenzenamine has also been studied for its role in fluorescent probes and sensors. The benzoxazole core is known for its high fluorescence quantum yield, which is essential for detecting trace amounts of analytes in environmental and biological samples. This has led to its incorporation into chemosensors for heavy metal ions and other pollutants, addressing pressing environmental concerns.

The synthesis of 4-(2-Benzoxazolyl)-N-phenylbenzenamine typically involves a multi-step process, starting from readily available precursors like 2-aminophenol and benzonitrile derivatives. Recent advancements in green chemistry have focused on optimizing these synthetic routes to minimize waste and improve yield. Researchers are particularly interested in catalytic methods that reduce the reliance on hazardous reagents, aligning with the global push toward sustainable chemical practices.

From a commercial perspective, the demand for 4-(2-Benzoxazolyl)-N-phenylbenzenamine is expected to rise, driven by its applications in high-performance materials. Market analysts highlight its potential in the optoelectronics sector, where it could replace traditional inorganic materials in certain applications. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of research institutions and manufacturers.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of 4-(2-Benzoxazolyl)-N-phenylbenzenamine is crucial. Computational studies, including density functional theory (DFT) calculations, have provided insights into its electronic properties and reactivity. These findings are instrumental in designing derivatives with enhanced performance for specific applications, such as non-linear optics (NLO) or bioimaging.

Safety and handling of 4-(2-Benzoxazolyl)-N-phenylbenzenamine are also important considerations. While it is not classified as a hazardous substance under most regulatory frameworks, standard laboratory precautions should be observed. Proper storage in a cool, dry environment and the use of personal protective equipment (PPE) are recommended to ensure safe handling.

In summary, 4-(2-Benzoxazolyl)-N-phenylbenzenamine (CAS No. 1643848-13-8) represents a fascinating intersection of chemistry and materials science. Its diverse applications—from OLEDs to environmental sensors—highlight its versatility and potential for future innovations. As research continues to uncover new uses for this compound, its role in advancing technology and addressing global challenges will likely expand.